BE“GHE Foundational & Exploratory

Check Availability & Pricing

Indoline-2-thione: A Comprehensive Technical
Guide for Scientific Professionals

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: Indoline-2-thione
CAS No.: 496-30-0
Cat. No.: B1305242
Get Quote
. J

Foreword: Unveiling the Versatility of a Privileged
Scaffold

Indoline-2-thione, a heterocyclic compound featuring a fused benzene and pyrrolidine ring
system with a thione functional group, represents a cornerstone in synthetic and medicinal
chemistry. Its unique structural attributes, particularly the thione-thiol tautomerism, bestow upon
it a rich and varied reactivity profile. This guide is crafted for researchers, scientists, and drug
development professionals, aiming to provide an in-depth understanding of the physical and
chemical properties of Indoline-2-thione. By elucidating the principles that govern its behavior,
we seek to empower the scientific community to harness its full potential in the design and
synthesis of novel therapeutics and functional materials. This document moves beyond a mere
compilation of data, offering insights into the causality behind its properties and reactivity,
thereby providing a robust foundation for its application in cutting-edge research.

Molecular Identity and Structural Elucidation

Indoline-2-thione, systematically named 1,3-dihydro-2H-indole-2-thione, is an organic
compound with the chemical formula CsH7NS[1]. It is structurally a derivative of dihydroindole
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with a thione group at the 2-position[2].

Core Molecular Structure

The foundational structure of Indoline-2-thione consists of a bicyclic system where a benzene
ring is fused to a five-membered nitrogen-containing ring. The key feature is the C=S double
bond at the second position of the indoline core.

Figure 1: 2D Chemical structure of Indoline-2-thione.

Physicochemical Properties

A summary of the key physicochemical properties of Indoline-2-thione is presented in the
table below. It is important to note a discrepancy in the reported melting point, with some
sources indicating a value of 44-45 °C[2]. However, this appears anomalously low for a
crystalline aromatic compound of this nature. Further verification is recommended, and for the
purpose of this guide, the value should be treated with caution.

Property Value Source
Molecular Formula CsH7NS [1]
Molecular Weight 149.21 g/mol [1]
Appearance White solid [2]
Density 1.27 g/cm3 [2]
Boiling Point 243.4 °C

Melting Point 44—-45 °C (Caution advised) [2]

The Dichotomy of Structure: Thione-Thiol
Tautomerism

A paramount chemical feature of Indoline-2-thione is its existence as a tautomeric mixture of
the thione (lactam) form (1,3-dihydro-2H-indole-2-thione) and the thiol (lactim) form (2-
mercaptoindole). This equilibrium is dynamic and highly sensitive to the surrounding chemical
environment, particularly the polarity of the solvent.
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Figure 2: Thione-thiol tautomerism of Indoline-2-thione.

The position of this equilibrium is a critical determinant of the molecule’s reactivity. In polar
solvents, the thione form is generally favored due to better solvation of the polar thiocarbonyl
group. Conversely, in non-polar solvents, the aromaticity of the indole ring in the thiol form
provides a stabilizing force, shifting the equilibrium in its favor. This solvent-dependent behavior
is a key consideration in reaction design and spectroscopic analysis.

Spectroscopic Signature: A Window into Molecular
Behavior

The dual nature of Indoline-2-thione is elegantly reflected in its spectroscopic data.
Understanding these spectral characteristics is fundamental for its identification, purity
assessment, and for monitoring its transformations in chemical reactions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides unambiguous evidence for the thione-thiol tautomerism and allows
for the characterization of the molecular framework.

IH NMR (in CDsCN): The proton NMR spectrum in acetonitrile reveals the presence of the
methylene protons of the indoline ring. A key signal is the N-H proton, which appears at
approximately 10.4 ppm[3]. The aromatic protons typically resonate in the range of 7.0-7.5

ppm.

13C NMR (in CDs3CN): The carbon spectrum is characterized by a signal for the C=S carbon in
the thione form, which is typically found downfield. The methylene carbon (C3) resonates at
approximately 49.90 ppm[4].
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Table of NMR Data (in CDsCN)[3][4]

Atom 'H Chemical Shift (6, ppm)  **C Chemical Shift (6, ppm)
N-H 10.4 (s, 1H)

C3-H2 3.98 (s, 2H) 49.90

Aromatic-H 7.0-7.5 (m) 110-140

C=S - ~200 (anticipated)

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in Indoline-2-
thione. The spectrum will exhibit characteristic absorption bands corresponding to the N-H, C-
H, C=C (aromatic), and C=S bonds. The presence and position of the C=S stretching vibration
are particularly diagnostic of the thione tautomer.

Anticipated IR Absorption Bands:

N-H stretch: A broad band in the region of 3100-3300 cm~1.

Aromatic C-H stretch: Sharp peaks just above 3000 cm~1.

Aliphatic C-H stretch: Peaks just below 3000 cm~1.

C=C aromatic stretch: Multiple sharp bands in the 1450-1600 cm~1 region.

C=S stretch: A band of medium intensity in the 1020-1250 cm~* region. The exact position
can be influenced by the molecular environment.

UV-Visible (UV-Vis) Spectroscopy

The electronic transitions of Indoline-2-thione can be probed by UV-Vis spectroscopy. The
absorption spectrum is influenced by the solvent and pH, reflecting the tautomeric equilibrium.
In acidic solutions, where the thiol form may be more prevalent, changes in the absorption
maxima are observed, indicating a shift in the electronic structure[4].
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Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of Indoline-2-thione. The molecular ion peak ([M]*) would be expected at m/z 149. The
fragmentation pattern can offer insights into the stability of different parts of the molecule. For
instance, the loss of sulfur or cleavage of the five-membered ring are plausible fragmentation
pathways. The mass spectrum of its photoproducts has been studied, revealing the formation
of indole and biindolyl depending on the pHI[4].

Synthesis and Reactivity: A Versatile Building Block

Indoline-2-thione is a valuable synthon for the construction of a diverse array of heterocyclic
compounds, many of which are of interest in medicinal and materials chemistry.

Synthetic Preparation

The most common and direct route to Indoline-2-thione is through the thiation of 2-oxindole.
This transformation is typically achieved using a thionating agent such as Lawesson's reagent
or phosphorus pentasulfide (P4S10) in an appropriate solvent like toluene[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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